2-(2-Chlorobenzoyl)amino-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C11H7ClN2O3S
• Molecular Weight: 282.70 g/mol
• IUPAC Name: 2-[(2-chlorobenzoyl)amino]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C11H7ClN2O3S/c12-7-4-2-1-3-6(7)9(15)14-11-13-8(5-18-11)10(16)17/h1-5H,(H,16,17)(H,13,14,15)
• InChI Key: DVYIEEVOABLPHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)C(=O)O)Cl

Description

2-(2-Chlorobenzoyl)amino-1,3-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H7ClN2O3S and its molecular weight is 282.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 1.52 g of ethyl 2-(2-chlorobenzoyl)amino-1,3-thiazole-4-carboxylate, 0.68 g of potassium hydroxide, 1.8 mL of water and 9 mL of ethanol was stirred at room temperature for 4 hrs. After the reaction mixture was diluted with water, it was washed with ethyl acetate. The separated aqueous phase was acidified with an aqueous 2N-hydrochloric acid solution and the precipitated crude product was washed with water and dried to obtain 0.96 g of the aimed 2-(2-chlorobenzoyl)amino-1,3-thiazole-4-carboxylic acid.